N-(2,4-diethoxypyrimidin-5-yl)cyclopropanecarboxamide

• IUPAC Name: N-(2,4-diethoxypyrimidin-5-yl)cyclopropanecarboxamide
• InChI: InChI=1S/C12H17N3O3/c1-3-17-11-9(14-10(16)8-5-6-8)7-13-12(15-11)18-4-2/h7-8H,3-6H2,1-2H3,(H,14,16)
• InChI Key: JBNJHIKTPSUNMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC(=NC=C1NC(=O)C2CC2)OCC
• Molecular Formula: C12H17N3O3
• Molecular Weight: 251.28 g/mol

Description

N-(2,4-diethoxypyrimidin-5-yl)cyclopropanecarboxamide, also known as DEPC, is a synthetic compound that has been widely used in scientific research. DEPC is a pyrimidine derivative that is structurally similar to uridine, a nucleotide found in RNA. DEPC has been used as a tool to study RNA structure and function, as well as to inhibit RNA-protein interactions. In

Scientific Research Applications

Synthesis and Chemical Properties

One key area of application involves the synthesis of cis-disubstituted cyclopropanes , which are valuable intermediates in the production of cyclopropyl-containing bioactive molecules. For instance, the cyclopropenation of diethoxypropyne with methyl diazoacetate, followed by stereoselective hydrogenation, has been employed to generate cis-cyclopropane derivatives. These intermediates have been further transformed into dehydroamino acids and dictyopterene C′, showcasing the compound's versatility in synthetic organic chemistry (Imogaı̈ et al., 1998).

Biological Evaluation

The exploration of biological activities has led to the synthesis of pyrimidine derivatives exhibiting potent analgesic and anti-inflammatory properties . For example, the cyclization of related precursors in the presence of dry HCl in dioxane followed by nucleophilic substitution has resulted in compounds with significant biological potential, demonstrating the broad applicability of this chemical class in medicinal chemistry (Chhabria et al., 2007).

Antiviral Activity

Moreover, derivatives of the 5-substituted-2,4-diaminopyrimidines have been prepared and evaluated for their antiviral activities. These studies have highlighted the selective inhibition of retrovirus replication , further emphasizing the compound's potential in the development of antiviral agents. The structural modifications leading to enhanced activity against specific viruses illustrate the compound’s role in the discovery of new therapeutic options (Hocková et al., 2003).

Kinase Inhibition

Additionally, research into kinase inhibition has identified compounds based on the pyrimidine scaffold as potent and selective inhibitors of key enzymes involved in cancer and other diseases. The development of dual Src/Abl kinase inhibitors with promising antitumor activity in preclinical assays further underscores the compound’s utility in oncology (Lombardo et al., 2004).